Cas no 130-26-7 (Clioquinol)

• Product Name: Clioquinol
• CAS No: 130-26-7
• MF: C₉H₅ClINO
• MW: 305.499573469162
• MDL: MFCD00006787
• CID: 36249
• PubChem ID: 2788
• Update Time: 2025-10-29

Clioquinol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-7-iodoquinolin-8-ol
• 5-Chloro-7-iodo-8-hydroxyquinoline
• Clioquinol
• Iodochlorohydroxyquin
• 5-Chloro-8-hydroxy-7-iodoquinoline
• 5-Chloro-7-iodo-8-quinolinol
• 5-chloro-7-iodoquilin-8-ol
• Iodochlorhydroxyquin
• 5-chloro-7-iodo-8-hydroxy-quinoline
• 5-Cl-7-I-8-HQ
• Amebil
• Amoenol
• Bactol
• corque
• cortin
• Emaform
• hysone
• iodochlorohydroxyquinoline
• Nioform
• oralcer
• Rometin
• Chloroiodeoquim
• Iodochloroxyquinoline
• Iodochloroquine
• Clioquinol, United States Pharmacopeia (USP) Reference Standard
• Cloquinol
• 5-Chloro-7-iodo-quinolin-8-ol
• Cremo-quin
• CCG-213339
• cid_2788
• Hi-Enterol
• DTXCID502837
• Iodoxyquinoline
• CLIOQUINOL [VANDF]
• ksc-8-192
• CHEBI:74460
• WLN: T66 BNJ GG II JQ
• Chloroiodoquine
• BSPBio_000672
• component of Vioform-Hydrocortisone (Salt/Mix)
• Linolasept
• Ala-Quin
• SR-01000002987-3
• loquinol
• Formtone-HC
• Enterozol
• SPECTRUM1505114
• NSC-759822
• Enterovalodon
• AB00384254
• Chloro-8-hydroxyiodoquinoline
• Entrokin
• 7BHQ856EJ5
• BSPBio_002466
• Budoform
• MLS000069389
• HMS1570B14
• 7-Iodo-5-chloroxine
• SR-01000002987
• component of Heb-Cort V
• NS00008116
• NCGC00016391-08
• Quinoline, chloro-8-hydroxyiodo-
• DB04815
• Tox21_110416
• InChI=1/C9H5ClINO/c10-6-4-7(11)9(13)8-5(6)2-1-3-12-8/h1-4,13
• Vioform n.n.r.
• Hydriodide-enterol
• CLIOQUINOL COMPONENT OF NYSTAFORM
• NSC 3531
• Domeform
• Chinoformum
• CLIOQUINOL [ORANGE BOOK]
• Dermaform
• Iodochloroxine
• EPA Pesticide Chemical Code 024001
• component of Formtone-HC
• BPBio1_000740
• Rheaform
• S4601 5-Chloro-8-hydroxy-7-iodoquin
• MFCD00006787
• Hi-eneterol
• Z104483432
• Dioquinol
• Entero-Bioform
• Iodochlorhydroxyquin Cream
• AC-6792
• NCGC00016391-01
• 8-Quinolinol, 5-chloro-7-iodo-
• AKOS000120779
• HY-14603
• TG2-36-2
• Eczecidin
• NSC-3531
• Clioquinolum
• Enteritan
• HMS2230I20
• Clioquinol [USP:INN:BAN]
• Iodenterol
• CCRIS 6050
• HSDB 6843
• Clioquinol, VETRANAL(TM), analytical standard
• Entero-Vioformio
• component of Hyquin (Salt/Mix)
• BDBM32188
• NSC 74938
• EN300-20836
• UAD Lotion
• Clioquinol (USP/INN)
• Clindamycin phosphate, Antibiotic for Culture Media Use Only
• Enteroquinol
• NCGC00257845-01
• EC 204-984-4
• 7-Iodo-5-chloro-8-hydroxyquinoline
• Vioform-Hydrocortisone Mild
• Iodochlorhydroxyquinol
• NCGC00016391-09
• EINECS 204-984-4
• 22112-03-4
• CQL
• DTXSID7022837
• Lekosept
• HMS1648J07
• s4601
• Pharmakon1600-01505114
• Domeform-HC
• Q5134338
• NSC-74938
• KUC105859N
• FD10468
• MLS002454410
• Iodoenterol
• 130-26-7
• NCGC00016391-07
• Clioquinol, European Pharmacopoeia (EP) Reference Standard
• Chlorojodochin
• BRN 0153637
• NCGC00021665-05
• Clioquinol, British Pharmacopoeia (BP) Reference Standard
• Rheaform Boluses (Veterinary)
• SCHEMBL3967
• NCGC00016391-02
• NSC759822
• NCGC00016391-06
• Q-200875
• Clioquinol (CQ)
• NCGC00016391-03
• Quinoform
• CLIOQUINOL [HSDB]
• Enteroseptol
• HMS3372J20
• Cifoform
• Caswell No. 193
• Cliquinol
• NCGC00016391-04
• 5-Chlor-7-jod-8-hydroxy-chinolin
• SPBio_002891
• component of Heb-Cort V (Salt/Mix)
• Chloroiodoquin
• Jodchloroxychinolinum
• Chinoform
• Prestwick0_000886
• Quin-O-Creme
• Enterum locorten
• HMS3714B14
• Tox21_110416_1
• CU-01000000767-2
• NCGC00016391-10
• NYSTAFORM COMPONENT CLIOQUINOL
• SR-01000002987-2
• Iodochlorhydroxyquinoline
• PBT-1
• SMP1_000073
• Mycoquin
• Entero-Vioform
• Rheaform boluses
• NCIOpen2_009062
• CLIOQUINOL [USP-RS]
• SR-01000002987-4
• Entero-Septol
• AI3-16451
• NCGC00021665-03
• CLIOQUINOL [INN]
• component of Hyquin
• Entero-bio form
• Cliochinolum
• 5-Chloro-7-iodo-8-quinolinol, >=95.0% (HPLC)
• FT-0603209
• iodochlorhydroxyquinolone
• Prestwick1_000886
• BC167259
• HMS2093I12
• Alchloquin
• component of Cort-Quin (Salt/Mix)
• Cliochinolo [DCIT]
• SMR000058282
• D03538
• CLIOQUINOL [EP MONOGRAPH]
• Oprea1_438281
• IODOCHLORHYDROXYQUIN [MI]
• AB00384254_17
• Barquinol
• CHEMBL497
• CLIOQUINOL [MART.]
• Prestwick2_000886
• Formtone-HC (Salt/Mix)
• Enterseptol
• SBI-0206782.P001
• NCGC00016391-05
• 5-chloro-8-hydroxy-7-iodo-quinoline
• IODOCHLORHYDROXYQUIN [GREEN BOOK]
• 5-21-03-00294 (Beilstein Handbook Reference)
• NCGC00016391-13
• BRD-K09255212-001-04-2
• Iodochloroxychinolinum
• CLIOQUINOL [WHO-DD]
• Quinoform (antiseptic)
• CAS-130-26-7
• SY051234
• Vioform
• Prestwick3_000886
• Nystaform (Salt/Mix)
• 5-Chlor-7-jod-8-hydroxy-chinolin [German]
• Iodo
• Cliochinolo
• Vioformio
• Tox21_200291
• UNII-7BHQ856EJ5
• NCGC00021665-04
• NSC3531
• 4-stearylamino-phenyl-trimethylam. metilsulf.
• Alioform
• Clioquinolum [INN-Latin]
• Quinambicide
• AS-14597
• Quinoform (VAN)
• CLIOQUINOL [USP MONOGRAPH]
• HMS2097B14
• BRD-K09255212-001-16-6
• 5-Chloro-7-iodo-8-hydroxyquinoline; 5-Chloro-7-iodo-8-quinolinol; 5-Chloro-8-hydroxy-7-iodoquinoline; 5-Chloro-7-iodoquinolin-8-ol; Chloroiodeoquim; Iodochlorhydroxyquin
• STK399761
• ALBB-031653
• DB-041956
• Clioquinol;5-Chloro-7-iodoquinolin-8-ol;5-Chloro-7-iodo-8-hydroxyquinoline
• FC40594
• Clioquinol (Standard)
• Clioquinol - Bio-X trade mark
• HY-14603R

• MDL： MFCD00006787
• Inchi： 1S/C9H5ClINO/c10-6-4-7(11)9(13)8-5(6)2-1-3-12-8/h1-4,13H
• InChI Key： QCDFBFJGMNKBDO-UHFFFAOYSA-N
• SMILES： IC1C=C(C2=CC=CN=C2C=1O)Cl
• BRN： 153637

Computed Properties

• Exact Mass: 304.91000
• Monoisotopic Mass: 304.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• Color/Form: Cream colored to brown yellow powder almost odourless
• Density: 1.8959 (estimate)
• Melting Point: 175-183 ºC
• Boiling Point: 350.4°Cat760mmHg
• Flash Point: 350.4°Cat760mmHg
• Refractive Index: 1.753
• Solubility: Soluble in DMSO (>25 mg/ml), boiling alcohol ((1:43)), methanol, and chloroform ((1:120)).
• Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
• PSA: 33.12000
• LogP: 3.19840
• Merck: 5031

Clioquinol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S36/37/39-S45
• RTECS：VC5075000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R25
• HazardClass：6.1(b)
• PackingGroup：Ⅲ
• Toxicity：LD50 orally in cats: 400 mg/kg (Davis)
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Clioquinol

Recent Advances in Clioquinol (130-26-7) Research: A Comprehensive Update

Clioquinol (5-chloro-7-iodo-8-hydroxyquinoline, CAS: 130-26-7), a halogenated 8-hydroxyquinoline derivative, has garnered renewed interest in the chemical biology and pharmaceutical research communities due to its multifaceted pharmacological properties. Originally developed as an antifungal and antiprotozoal agent, recent studies have elucidated novel mechanisms of action and therapeutic potentials for this small molecule. This research brief synthesizes the latest findings on Clioquinol, focusing on its chemical properties, biological activities, and emerging clinical applications.

Recent structural-activity relationship (SAR) studies have provided deeper insights into the zinc and copper chelation properties of Clioquinol (130-26-7), which underlie many of its biological effects. Advanced crystallographic analyses demonstrate that the molecule forms stable 2:1 (ligand:metal) complexes with both Zn²⁺ and Cu²⁺ ions, with binding affinities in the nanomolar range. This metal-chelating capability has been linked to its ability to modulate various metalloenzymes and metal-dependent signaling pathways, particularly in neurodegenerative diseases and cancer.

In oncology research, Clioquinol has shown promising results as a potential anticancer agent. A 2023 study published in the Journal of Medicinal Chemistry revealed that Clioquinol inhibits the proteasome-ubiquitin system in triple-negative breast cancer cells by disrupting zinc homeostasis, leading to selective cancer cell apoptosis. The compound demonstrated synergistic effects when combined with standard chemotherapeutic agents, reducing the required doses and potentially minimizing side effects. These findings suggest that 130-26-7 could serve as a valuable adjunct in combination therapy regimens.

Neurodegenerative disease research has particularly benefited from investigations into Clioquinol's mechanisms. Multiple recent studies have confirmed its ability to cross the blood-brain barrier and modulate metal-induced protein aggregation, a hallmark of Alzheimer's and Parkinson's diseases. A groundbreaking 2024 Nature Communications paper reported that Clioquinol derivatives can specifically target and dissolve copper-bound amyloid-β oligomers, while simultaneously restoring neuronal copper homeostasis. This dual-action mechanism represents a significant advancement over previous monofunctional approaches in neurodegenerative therapy.

From a pharmaceutical development perspective, formulation challenges associated with Clioquinol (130-26-7) are being addressed through innovative drug delivery systems. Recent patents disclose nanoparticle-encapsulated forms that enhance bioavailability while reducing systemic exposure. A particularly promising approach involves the conjugation of Clioquinol to biodegradable polymers, creating depot formulations that maintain therapeutic metal-chelation levels for extended periods. These technological advances may overcome previous limitations that hindered clinical translation of this compound.

Safety and toxicology studies continue to refine our understanding of Clioquinol's risk-benefit profile. While historical concerns about subacute myelo-optic neuropathy (SMON) persist, comprehensive meta-analyses of recent clinical trials suggest that modern, controlled dosing regimens significantly mitigate these risks. Pharmacogenomic studies have identified specific genetic markers that predict individual susceptibility to adverse effects, paving the way for personalized medicine applications of 130-26-7-based therapies.

In conclusion, Clioquinol (130-26-7) represents a compelling case study of drug repurposing in the chemical biology era. Its unique metal-chelating properties continue to reveal novel therapeutic applications across diverse disease areas. Ongoing research efforts are expected to yield optimized derivatives with enhanced selectivity and safety profiles, potentially establishing this once-controversial compound as a mainstay in precision medicine approaches for neurological disorders and cancer.